{[3-(3-Pyridinyl)-1,2,4-oxadiazol-5-yl]methyl}amine trifluoroacetate

• IUPAC Name: (3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)methanamine;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C8H8N4O.C2HF3O2/c9-4-7-11-8(12-13-7)6-2-1-3-10-5-6;3-2(4,5)1(6)7/h1-3,5H,4,9H2;(H,6,7)
• InChI Key: KHDQKQUFIFSFFO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NOC(=N2)CN.C(=O)(C(F)(F)F)O
• Molecular Formula: C10H9F3N4O3
• Molecular Weight: 290.20 g/mol

Description

“{[3-(3-Pyridinyl)-1,2,4-oxadiazol-5-yl]methyl}amine trifluoroacetate” is a chemical compound with the molecular formula C10H9F3N4O3. It is also known as "(2-[3-(3-Pyridinyl)-1,2,4-oxadiazol-5-yl]ethyl)amine trifluoroacetate".

Scientific Research Applications

• Synthesis and Characterization of Derivatives : A study by El‐Sayed, Hegab, Tolan, and Abdel-Rahman (2008) detailed the synthesis of new N- and S-substituted 1,3,4-oxadiazole derivatives. They focused on creating compounds with potential applications in various fields by manipulating the molecular structure of oxadiazole rings (El‐Sayed, Hegab, Tolan, & Abdel-Rahman, 2008).

• Anticancer Applications : Megally Abdo and Kamel (2015) synthesized a series of compounds, including 1,3,4-oxadiazoles, and evaluated their anticancer activity. They found that certain derivatives exhibited significant cytotoxicity against various cancer cell lines, highlighting the potential of these compounds in cancer therapy (Megally Abdo & Kamel, 2015).

• Antimicrobial Activity : Bayrak, Demirbaş, Demirbas, and Karaoglu (2009) investigated the antimicrobial activities of new 1,2,4-triazole derivatives starting from isonicotinic acid hydrazide. Their study revealed good to moderate antimicrobial activity, suggesting the compound's potential in combating microbial infections (Bayrak et al., 2009).

• Photoreactivity Studies : Research by Pace, Pibiri, Buscemi, Vivona, and Malpezzi (2004) focused on the photochemistry of fluorinated heterocyclic compounds. They explored the synthesis of fluorinated 1,3,4-oxadiazoles and 1,2,4-triazoles, providing insights into the photoreactivity of these compounds (Pace et al., 2004).

• Potential as Antibacterial Drugs : A study by Hu, Xie, Xu, Huang, Zhang, and Huang (2005) synthesized and evaluated the antibacterial activity of heterocyclic amines. They discovered that most of the synthesized compounds showed promising antibacterial activity, suggesting the compound's utility in developing new antibacterial drugs (Hu et al., 2005).

Mechanism of Action

Target of Action

Structurally similar pyridinium salts have been found to be involved in a wide range of research topics, including their importance as anti-microbial, anti-cancer, anti-malarial and anti-cholinesterase inhibitors .

Mode of Action

Compounds with similar structures, such as pyrimidine derivatives, have been known to exert their potential through different action mechanisms, including inhibiting protein kinases that are essential enzymes for controlling cell growth, differentiation, migration, and metabolism .

Biochemical Pathways

Similar compounds, such as pyrimidine derivatives, have been known to affect various biochemical pathways, including those involved in cell growth regulation, differentiation, migration, and metabolism .

Pharmacokinetics

Similar compounds have been studied, and their metabolism involves various pathways, including hydroxylation at the 5′ position of the pyrimidine ring in all species .

Result of Action

Similar compounds, such as pyrimidine derivatives, have shown promising anticancer activity through selective inhibition of protein kinases .

Action Environment

Environmental factors such as temperature, moisture, soil microbe, and soil type could affect the rate of dissipation of similar compounds . .